Cas no 83846-71-3 (4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester)

83846-71-3 structure
Product name:4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester
4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester
- methyl 2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)pent-4-enoate
- methyl 2-(heptafluoropropyl)-2-(trifluoromethyl)pent-4-en-1-oate
- 83846-71-3
- Methyl 2-(heptafluoropropyl)-2-(trifluoromethyl)pent-4-en-1-
- NS00019258
- EINECS 281-049-7
- DTXSID10881286
-
- Inchi: InChI=1S/C10H8F10O2/c1-3-4-6(5(21)22-2,9(15,16)17)7(11,12)8(13,14)10(18,19)20/h3H,1,4H2,2H3
- InChI Key: CZHAQBXHTVRAAA-UHFFFAOYSA-N
- SMILES: COC(=O)C(CC=C)(C(C(C(F)(F)F)(F)F)(F)F)C(F)(F)F
Computed Properties
- Exact Mass: 350.03646111g/mol
- Monoisotopic Mass: 350.03646111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester Related Literature
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
83846-71-3 (4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester) Related Products
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